Cas no 866042-71-9 (3-chloro-2-(1H-pyrrol-1-yl)benzonitrile)

• Product Name: 3-chloro-2-(1H-pyrrol-1-yl)benzonitrile
• CAS No: 866042-71-9
• CID: 4662545
• Update Time: 2025-06-13

3-chloro-2-(1H-pyrrol-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-(1H-pyrrol-1-yl)benzonitrile

Computed Properties

• Exact Mass: 202.03
• Monoisotopic Mass: 202.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-chloro-2-(1H-pyrrol-1-yl)benzonitrile

Introduction to 3-Chloro-2-(1H-Pyrrol-1-yl)benzonitrile (CAS No. 866042-71-9)

3-Chloro-2-(1H-pyrrol-1-yl)benzonitrile (CAS No. 866042-71-9) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of benzonitriles and features a chlorine atom and a pyrrole ring substituent, which contribute to its distinct properties and reactivity.

The molecular formula of 3-chloro-2-(1H-pyrrol-1-yl)benzonitrile is C₁₀H₇ClN₂, and its molecular weight is approximately 194.62 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). Its structural characteristics make it an attractive candidate for a wide range of chemical reactions and functional modifications.

In the realm of pharmaceutical research, 3-chloro-2-(1H-pyrrol-1-yl)benzonitrile has shown promise as a building block for the synthesis of bioactive molecules. The presence of the nitrile group provides a versatile functional handle for further derivatization, enabling the creation of compounds with diverse biological activities. Recent studies have explored its potential as an intermediate in the development of new drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

The pyrrole ring in 3-chloro-2-(1H-pyrrol-1-yl)benzonitrile is known for its aromaticity and electron-donating properties, which can influence the compound's reactivity and stability. This feature makes it particularly useful in the synthesis of heterocyclic compounds and complex natural products. For instance, researchers have utilized this compound as a key intermediate in the preparation of porphyrins and other macrocyclic structures with applications in catalysis, sensing, and photodynamic therapy.

In materials science, 3-chloro-2-(1H-pyrrol-1-yl)benzonitrile has been investigated for its potential use in the development of advanced functional materials. The combination of the nitrile group and the pyrrole ring can lead to materials with unique electronic properties, making them suitable for applications in organic electronics, photovoltaics, and sensors. Studies have shown that derivatives of this compound can exhibit enhanced conductivity and optical properties when incorporated into polymer matrices or used as dopants.

The synthetic accessibility of 3-chloro-2-(1H-pyrrol-1-yl)benzonitrile has also been a focus of recent research. Various synthetic routes have been developed to produce this compound efficiently and on a larger scale. One common approach involves the reaction of 3-chlorobenzonitrile with pyrrole in the presence of a suitable catalyst or base. These methods have been optimized to achieve high yields and purity levels, making it feasible for both academic research and industrial applications.

The safety profile of 3-chloro-2-(1H-pyrrol-1-yl)benzonitrile is another important aspect to consider. While it is not classified as a hazardous material under current regulations, proper handling precautions should be followed to ensure safe use in laboratory settings. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas or fume hoods.

In conclusion, 3-chloro-2-(1H-pyrrol-1-yl)benzonitrile (CAS No. 866042-71-9) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure offers a platform for innovative research and development, from drug discovery to advanced materials science. As ongoing studies continue to uncover new applications and properties, this compound is likely to remain an important focus in the scientific community.